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1-((4-
Compound Name:
Nitrobenzyl)sulfonyl)pyrrolidine

Cat. No. B1280783

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-((4-Nitrobenzyl)sulfonyl)pyrrolidine is a synthetic compound of interest in medicinal
chemistry, primarily recognized for its potential role in modulating cellular signaling pathways.
Its structure, featuring a nitrobenzyl group linked to a pyrrolidine ring via a sulfonamide bridge,
suggests its potential as a scaffold for developing targeted therapeutic agents. These
application notes provide an overview of its known biological context, physicochemical
properties, and generalized protocols for its synthesis and biological evaluation.

Physicochemical Properties

A summary of the key physicochemical properties of 1-((4-Nitrobenzyl)sulfonyl)pyrrolidine is
presented in Table 1. These properties are essential for its handling, formulation, and
interpretation of biological data.

Table 1: Physicochemical Properties of 1-((4-Nitrobenzyl)sulfonyl)pyrrolidine
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Property Value Reference
CAS Number 340041-91-0 [1][2]
Molecular Formula C11H14N204S [1][2]
Molecular Weight 270.30 g/mol [2]

Not specified in literature; likely
Appearance .

a solid

Not specified in literature; likely
Solubility soluble in organic solvents like

DMSO and ethanol

Sealed in a dry environment at
Storage _ [2]
2-8°C is recommended.

Biological Context and Mechanism of Action

1-((4-Nitrobenzyl)sulfonyl)pyrrolidine has been implicated as a modulator of the Activator
Protein-1 (AP-1) transcription factor signaling pathway. AP-1 is a critical regulator of gene
expression involved in a wide array of cellular processes, including proliferation, differentiation,
apoptosis, and inflammatory responses.

The AP-1 transcription factor is typically a heterodimer composed of proteins from the Jun and
Fos families. Its activity is tightly regulated by upstream signaling cascades, including the
mitogen-activated protein kinase (MAPK) pathways. By potentially interfering with the AP-1
pathway, 1-((4-Nitrobenzyl)sulfonyl)pyrrolidine may exert effects on these fundamental
cellular functions, making it a valuable tool for studying these processes and a potential starting
point for the development of novel therapeutics targeting diseases with dysregulated AP-1
activity, such as cancer and inflammatory disorders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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